Cas no 1567040-50-9 (1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine)

1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a tetrahydrofuran (oxolane) moiety and an amine group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold. The presence of both amine and oxolane functionalities enhances its reactivity, enabling selective modifications for targeted molecule design. Its stability under standard conditions and compatibility with common organic solvents further facilitate its use in multistep syntheses. The compound's balanced lipophilicity and steric profile make it a promising candidate for the development of bioactive molecules.
1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine structure
1567040-50-9 structure
Product Name:1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine
CAS No:1567040-50-9
MF:C9H15N3O
MW:181.234901666641
CID:5712496
PubChem ID:104256156
Update Time:2025-05-20

1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1567040-50-9
    • EN300-1147987
    • 1,4-dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine, 1,4-dimethyl-3-(tetrahydro-2-furanyl)-
    • 1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine
    • Inchi: 1S/C9H15N3O/c1-6-8(7-4-3-5-13-7)11-12(2)9(6)10/h7H,3-5,10H2,1-2H3
    • InChI Key: VTSDUDINCITKNV-UHFFFAOYSA-N
    • SMILES: O1CCCC1C1C(C)=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 359.0±42.0 °C(Predicted)
  • pka: 4.26±0.10(Predicted)

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Additional information on 1,4-Dimethyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine

Introduction to 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine (CAS No. 1567040-50-9)

1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine, with the CAS number 1567040-50-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine make it a promising candidate for various therapeutic applications.

The molecular structure of 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with two methyl groups at positions 1 and 4, and an oxolan (tetrahydrofuran) ring attached at position 3. The presence of the oxolan ring introduces additional stereochemical complexity, which can influence the compound's pharmacological properties. The amine group at position 5 further enhances its potential for forming hydrogen bonds and interacting with biological targets.

Recent studies have explored the biological activities of 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine. One notable area of research is its anti-inflammatory potential. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the compound's anti-cancer properties. Preclinical studies have demonstrated that 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer activities, 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine has also been studied for its potential as an analgesic. Animal models have shown that this compound can effectively reduce pain responses in both acute and chronic pain models. The analgesic effect is thought to be mediated through interactions with opioid receptors or other pain-related pathways.

The pharmacokinetic properties of 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine have also been investigated to assess its suitability for clinical development. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses.

The synthesis of 1,4-Dimethyl-3-(oxolan-2-yl)-1H-pyrazol-5-amine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving the formation of the pyrazole ring followed by functional group modifications. These synthetic methods provide a robust foundation for large-scale production and further preclinical studies.

In conclusion, 1,4-Dimethyl-3-(oxolan-2-y l)-1H-pyrazol -5 -amine (CAS No . 1 567040 -50 -9) represents a promising lead compound in the development of new therapeutic agents for a range of diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in areas such as inflammation, cancer, and pain management.

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